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Introduction

Disperse Blue 26 is a non-ionic anthraquinone dye suitable for coloring hydrophobic synthetic
fibers such as polyester.[1][2] Due to the crystalline and compact molecular structure of
polyester, which lacks chemically active dye sites, specific conditions are required to facilitate
dye penetration.[3] The staining process, often referred to as dyeing, is typically achieved using
a high-temperature exhaust method, which promotes the diffusion of the finely dispersed dye
molecules into the amorphous regions of the polymer matrix.[1][3][4] This document provides a
detailed protocol for staining polyester fibers with Disperse Blue 26 for research and
development applications.

Mechanism of Staining

The staining of polyester fibers with disperse dyes like Disperse Blue 26 is a physical process
based on the principle of dye transfer from a liquid solvent (water) to a solid organic solvent
(the fiber).[5][6] The dye is applied as a fine aqueous dispersion.[6] Heat is a critical factor, as it
increases the kinetic energy of the dye molecules and causes the pores within the polyester
fiber structure to expand, allowing the dye particles to enter.[7] The dye molecules then form
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weak van der Waals forces and hydrophobic interactions with the polymer chains within the
fiber.[1][4] The overall process can be conceptualized as a solid solution, where the dye
dissolves into the polyester fiber.[3]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the high-temperature
exhaust staining protocol for polyester fibers with Disperse Blue 26.
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Parameter

Value

Notes

Pre-treatment

Scouring Detergent (e.g.,

Synthrapol)

5 ml per 2-3 liters of water for

100g of material

To remove impurities that can

hinder dye uptake.[7]

Dye Bath Preparation

Disperse Blue 26 Dye Powder

0.4g (pale shades) to 4g
(stronger shades) per 100g of
fabric

To be made into a paste with

tepid water.[7]

To ensure a stable dispersion

Dispersing Agent 39 per 3 liters of water
P 979 9P of the dye.[7]

Water 3 liters per 100g of fabric

pH 40-55 Adjusted with acetic acid.[5][6]

Staining Protocol
Fabric is introduced into the

Initial Temperature 60°C dye bath at this temperature.
[5]

Dwell Time at Initial ) Allows for even wetting of the

15 minutes

Temperature

fabric.[5][6]

Ramping Rate

~2°C per minute

Gradual increase to the target

dyeing temperature.

Target Staining Temperature

130°C

Maintained for 1 hour for dye

diffusion and fixation.[5]

Cooling Rate

~2°C per minute

Gradual cooling to avoid
shocking the fibers.[3]

Post-Staining Treatment

Reduction Cleaning Bath

Temperature

70 - 80°C

To remove unfixed dye from
the fiber surface.[3]

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.georgeweil.com/blog/disperse-dyes-for-dyeing-and-printing/
https://www.georgeweil.com/blog/disperse-dyes-for-dyeing-and-printing/
https://www.georgeweil.com/blog/disperse-dyes-for-dyeing-and-printing/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Dyeing_Polyester_Fibers_with_C_I_Disperse_Blue_54.pdf
https://www.benchchem.com/pdf/Application_Note_Protocol_for_Dyeing_Polyester_Fibers_with_C_I_Disperse_Blue_54.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Component of the reduction

Sodium Hydroxide 2g/L ] ]
cleaning solution.[3]
] ] Component of the reduction
Sodium Hydrosulfite 2-3g/L _ _
cleaning solution.[3]
Reduction Cleaning Time 15 - 20 minutes

Experimental Protocols

1. Pre-treatment of Polyester Fibers (Scouring)

e Prepare a scouring bath by adding a non-ionic detergent (e.g., 5 ml of Synthrapol) to 2-3
liters of water for every 100g of polyester fabric.[7]

o Immerse the polyester fibers in the bath and stir gently for 15 minutes.[7]
» Rinse the fibers thoroughly with warm water to remove the detergent and any impurities.[7]
2. Dye Bath Preparation

» Weigh the desired amount of Disperse Blue 26 dye powder (e.g., 0.4g for pale shades, up
to 4g for darker shades per 100g of fabric).[7]

o Create a smooth, lump-free paste by mixing the dye powder with a small amount of tepid
water and a dispersing agent (1:1 ratio with dye).[3][5][7]

o Gradually dilute the paste with warm water (40-50°C) to create the dye dispersion.[3]

« Fill a suitable dyeing vessel with the required volume of water (e.g., 3 liters per 100g of
fabric) and heat to 60°C.[5][7]

e Add the prepared dye dispersion to the water.
» Adjust the pH of the dye bath to a range of 4.0-5.5 using acetic acid.[5][6]

3. Staining Procedure (High-Temperature Method)
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« Introduce the pre-treated, wet polyester fibers into the dye bath at 60°C.[5]

e Maintain this temperature for 15 minutes, ensuring the fibers are fully immersed and agitated
gently for even wetting.[5][6]

¢ Increase the temperature of the dye bath to 130°C at a rate of approximately 2°C per minute.

[5]
e Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[5]

» After the dyeing period, cool the dye bath down to 70-80°C at a rate of approximately 2°C
per minute.[3]

e Drain the dye bath.

4. Post-Staining Reduction Cleaning

e Prepare a new bath at 50°C.[3]

e Add sodium hydroxide (2 g/L) and sodium hydrosulfite (2-3 g/L) to the bath.[3]
e Immerse the stained fibers in this reduction cleaning bath.

o Raise the temperature to 70-80°C and agitate the fibers for 15-20 minutes to remove any
unfixed surface dye.[3]

» Drain the cleaning bath and rinse the fibers thoroughly with hot water, followed by a final cold
water rinse.

e Dry the stained polyester fibers.

Visualizations
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Caption: Experimental workflow for Disperse Blue 26 staining of polyester fibers.
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Caption: Mechanism of Disperse Blue 26 uptake by polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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